Cas no 120259-94-1 (5H-Dibenz[b,f]azepine,5,5'-[1,1'-biphenyl]-4,4'-diylbis[10,11-dihydro-)

• Product Name: 5H-Dibenz[b,f]azepine,5,5'-[1,1'-biphenyl]-4,4'-diylbis[10,11-dihydro-
• CAS No: 120259-94-1
• MF: C₄₀H₃₂N₂
• MW: 540.695489883423
• CID: 139462
• PubChem ID: 53445416
• Update Time: 2025-04-19

5H-Dibenz[b,f]azepine,5,5'-[1,1'-biphenyl]-4,4'-diylbis[10,11-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5H-Dibenz[b,f]azepine,5,5'-[1,1'-biphenyl]-4,4'-diylbis[10,11-dihydro-
• 1-[4-[4-(2,3-dihydro-1H-benzo[d][1]benzazepin-1-yl)phenyl]phenyl]-2,3-dihydro-1H-benzo[d][1]benzazepine
• 4,4'-BIS(DIHYDRO-DIBENZAZEPIN-1-YL)BIPHENYL
• IDB
• 5H-Dibenz[b,f]azepine,5,5'-[1,1'-biphenyl]-4,4'-diylbis[10,11-dihydro
• 1,1'-([1,1'-Biphenyl]-4,4'-diyl)bis(2,3-dihydro-1H-dibenzo[b,d]azepine)
• 120259-94-1
• DTXSID50703115
• 4,4/'-BIS(DIHYDRO-DIBENZAZEPIN-1-YL)BIPHENYL
• SCHEMBL359375

• Inchi： 1S/C40H32N2/c1-3-9-33-29(7-1)23-25-41-37-13-5-11-35(39(33)37)31-19-15-27(16-20-31)28-17-21-32(22-18-28)36-12-6-14-38-40(36)34-10-4-2-8-30(34)24-26-42-38/h1-4,7-10,13-26,35-36H,5-6,11-12H2
• InChI Key： IHTMMGPYVSWTJF-UHFFFAOYSA-N
• SMILES： N1=CC=C2C=CC=CC2=C2C1=CCCC2C1C=CC(=CC=1)C1C=CC(=CC=1)C1C2=C3C=CC=CC3=CC=NC2=CCC1

Computed Properties

• Exact Mass: 540.25700
• Monoisotopic Mass: 540.256549029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 3
• Complexity: 1380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• Melting Point: 299°C
• PSA: 24.06000
• LogP: 10.64800